2-(4-methylphenyl)-2-oxo-1-phenylethyl (2-methylphenoxy)acetate

• IUPAC Name: [2-(4-methylphenyl)-2-oxo-1-phenylethyl] 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C24H22O4/c1-17-12-14-19(15-13-17)23(26)24(20-9-4-3-5-10-20)28-22(25)16-27-21-11-7-6-8-18(21)2/h3-15,24H,16H2,1-2H3
• InChI Key: QHMMWOZHZQJXNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)COC3=CC=CC=C3C
• Molecular Formula: C24H22O4
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, including condensation, etherification, and catalyzed transformations. For instance, compounds like methyl {{{1-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenyl]-2-methoxyethylidene}amino}oxy}acetate (AKH-7088) and its isomers have been synthesized through complex synthesis pathways involving geometrical isomerization and NMR spectroscopy for molecular conformation determination (Hayashi & Kouji, 1990).

Molecular Structure Analysis

The molecular structure of compounds akin to 2-(4-Methylphenyl)-2-oxo-1-phenylethyl (2-methylphenoxy)acetate can be characterized by various spectroscopic methods including NMR, IR, and MS spectroscopy, and crystallography. For example, the crystal structure of (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate shows dimer interactions via C-H···O hydrogen bonds forming a four molecular crystal packing (Mao et al., 2015).

Chemical Reactions and Properties

The chemical reactions and properties of compounds like 2-(4-Methylphenyl)-2-oxo-1-phenylethyl (2-methylphenoxy)acetate are diverse. Photochemical rearrangements, for instance, have been studied in phenyl acetate and its derivatives, showing reactions dependent on irradiation time, concentration, and temperature, with quantum yields for different products (Shizuka et al., 1969).